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molecular formula C7H6ClNO3 B2449075 4-Chloro-2-methyl-5-nitrophenol CAS No. 19044-75-8

4-Chloro-2-methyl-5-nitrophenol

Cat. No. B2449075
CAS RN: 19044-75-8
M. Wt: 187.58
InChI Key: MODINVZWKNCELC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04960955

Procedure details

84.2 (0.26 mol) of the ester from step 2 are suspended in 1 l of water and mixed with 30.8 g (0.77 mol) of sodium hydroxide platelets. After 2 hours cooking under reflux the starting material is cooled and the solution is adjusted to a pH value of 2.1 with 2 N hydrochloric acid. The precipitated material is filtered by suction, washed with water and dried in vacuum at 50° C. The yield amounts to about 45.6 g 95.4% of the theoretical yield).
[Compound]
Name
84.2
Quantity
0.26 mol
Type
reactant
Reaction Step One
Name
ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sodium hydroxide
Quantity
30.8 g
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
water
Quantity
1 L
Type
solvent
Reaction Step Five
Name
4-Chloro-2-methyl-5-nitro-phenol

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][C:5](C2C=CC=CC=2S([O-])(=O)=O)=[C:4]([CH3:21])[CH:3]=1.[OH-:22].[Na+].Cl>O>[Cl:1][C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][C:5]([OH:22])=[C:4]([CH3:21])[CH:3]=1 |f:1.2|

Inputs

Step One
[Compound]
Name
84.2
Quantity
0.26 mol
Type
reactant
Smiles
Step Two
Name
ester
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=CC(=C(C=C1[N+](=O)[O-])C1=C(C=CC=C1)S(=O)(=O)[O-])C
Step Three
Name
sodium hydroxide
Quantity
30.8 g
Type
reactant
Smiles
[OH-].[Na+]
Step Four
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Five
Name
water
Quantity
1 L
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
under reflux the starting material
TEMPERATURE
Type
TEMPERATURE
Details
is cooled
FILTRATION
Type
FILTRATION
Details
The precipitated material is filtered by suction
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried in vacuum at 50° C
CUSTOM
Type
CUSTOM
Details
theoretical yield)

Outcomes

Product
Details
Reaction Time
 2 h
Name
4-Chloro-2-methyl-5-nitro-phenol
Type
Smiles
ClC1=CC(=C(C=C1[N+](=O)[O-])O)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.